Cas no 622011-44-3 (9,9'-Spirobi[9H-fluorene]-2,2',7,7'-tetracarbonitrile)

9,9'-Spirobi[9H-fluorene]-2,2',7,7'-tetracarbonitrile structure
622011-44-3 structure
Product Name:9,9'-Spirobi[9H-fluorene]-2,2',7,7'-tetracarbonitrile
CAS No:622011-44-3
MF:C29H12N4
MW:416.432385444641
CID:454678
PubChem ID:70832994
Update Time:2025-04-19

9,9'-Spirobi[9H-fluorene]-2,2',7,7'-tetracarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 9,9'-Spirobi[9H-fluorene]-2,2',7,7'-tetracarbonitrile
    • 9,9'-spirobi[fluorene]-2,2',7,7'-tetracarbonitrile
    • 622011-44-3
    • DTXSID30744041
    • SCHEMBL13074415
    • Inchi: 1S/C29H12N4/c30-13-17-1-5-21-22-6-2-18(14-31)10-26(22)29(25(21)9-17)27-11-19(15-32)3-7-23(27)24-8-4-20(16-33)12-28(24)29/h1-12H
    • InChI Key: QWHZPBNDCKBGQZ-UHFFFAOYSA-N
    • SMILES: N#CC1=CC=C2C3C=CC(C#N)=CC=3C3(C4C=C(C#N)C=CC=4C4=CC=C(C#N)C=C34)C2=C1

Computed Properties

  • Exact Mass: 416.10636
  • Monoisotopic Mass: 416.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 0
  • Complexity: 842
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • PSA: 95.16
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